Cas no 224033-01-6 (3-azido-1H-1,2,4-triazol-5-amine)

• Product Name: 3-azido-1H-1,2,4-triazol-5-amine
• CAS No: 224033-01-6
• MF: C₂H₃N₇
• MW: 125.092117547989
• CID: 244659
• PubChem ID: 135889704
• Update Time: 2025-06-11

3-azido-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Azido-1H-1,2,4-triazol-3-amine
• 3-Azido-1,2,4-triazole-5-amine
• 1H-1,2,4-Triazol-3-amine,5-azido-
• 3-azido-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-3-amine,5-azido-(9CI)
• 3-azido-5-amino-1,2,4-triazole
• AKOS022185670
• SCHEMBL14180228
• AKOS030241253
• 224033-01-6

• MDL： MFCD20502857
• Inchi： 1S/C2H3N7/c3-1-5-2(7-6-1)8-9-4/h(H3,3,5,6,7)
• InChI Key： FVQJGJOWBMJPNW-UHFFFAOYSA-N
• SMILES： N1C(N=[N+]=[N-])=NC(N)=N1

Computed Properties

• Exact Mass: 124.03736
• Monoisotopic Mass: 125.04499313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 113.45

3-azido-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-azido-1H-1,2,4-triazol-5-amine

Introduction to 3-Azido-1H-1,2,4-Triazol-5-Amine (CAS No. 224033-01-6)

3-Azido-1H-1,2,4-triazol-5-amine (CAS No. 224033-01-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azide group and a triazole ring. These functionalities contribute to its potential applications in various areas, including drug discovery and chemical synthesis.

The azide group in 3-azido-1H-1,2,4-triazol-5-amine is particularly noteworthy due to its reactivity and the ability to participate in a wide range of chemical reactions. Azides are known for their involvement in click chemistry, a concept introduced by K. Barry Sharpless and colleagues, which has revolutionized the field of organic synthesis. The click reaction between azides and alkynes to form 1,2,3-triazoles is highly efficient and selective, making it an invaluable tool in the synthesis of complex molecules.

In the context of medicinal chemistry, 3-azido-1H-1,2,4-triazol-5-amine has been explored for its potential as a building block in the development of novel therapeutic agents. The triazole ring is a common motif in many bioactive molecules due to its stability and ability to form hydrogen bonds with biological targets. This structural feature makes it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of 3-azido-1H-1,2,4-triazol-5-amine in antiviral and antifungal applications. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The researchers attributed this activity to the ability of the azide group to interact with viral enzymes and disrupt their function.

In addition to its antiviral properties, 3-azido-1H-1,2,4-triazol-5-amine has shown promise in antifungal research. A study conducted by a team at the University of California found that certain derivatives of this compound were effective against Candida species, which are common causes of fungal infections. The antifungal activity was attributed to the compound's ability to inhibit key enzymes involved in fungal metabolism.

The versatility of 3-azido-1H-1,2,4-triazol-5-amine extends beyond its direct biological activity. It can also serve as a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a precursor in the preparation of peptidomimetics and other bioactive compounds. The peptidomimetic approach is particularly useful in drug discovery as it allows for the design of molecules that mimic the structure and function of peptides but with improved pharmacological properties.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-azido-1H-1,2,4-triazol-5-amine. One common approach involves the reaction of hydrazine with an appropriate nitrile or amide followed by azidation. This method provides high yields and good purity, making it suitable for large-scale production.

The safety profile of 3-azido-1H-1,2,4-triazol-5-amine is another important consideration. While azides can be potentially hazardous due to their reactivity with certain metals and their ability to form explosive compounds under specific conditions, proper handling and storage protocols can mitigate these risks. Researchers working with this compound should adhere to standard safety guidelines and use appropriate personal protective equipment (PPE).

In conclusion, 3-Azido-1H-1,2,4-triazol-5-Amine (CAS No. 224033-01-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and chemical synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the scientific community.